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Compound of Interest

Compound Name: 3,4-Dimethoxybenzoic Acid
CAS No.: 19930-70-2
Cat. No.: B1166140
Get Quote
. J

This guide provides essential, immediate safety and logistical information for the proper
handling and disposal of 3,4-Dimethoxybenzoic Acid (also known as Veratric Acid). The
following procedural guidance is intended for researchers, scientists, and drug development
professionals to ensure a safe laboratory environment and mitigate risks.

Hazard Identification and Personal Protective
Equipment (PPE)

3,4-Dimethoxybenzoic Acid is classified as a hazardous substance that causes skin and
serious eye irritation, and may cause respiratory irritation.[1][2][3][4] Adherence to the following
PPE guidelines is mandatory to minimize exposure.
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PPE Category Recommended Equipment  Specifications & Rationale

Conforming to EN166 (EU) or
OSHA 29 CFR 1910.133 (US)

Safety glasses with side- )
standards. Protects against

Eye/Face Protection shields or chemical safety _ _

dust particles and potential
goggles.[3]
splashes that can cause
serious eye irritation.
Tested according to EN 374.
Nitrile gloves are a suitable
] ] ] option. Inspect gloves for
Hand Protection Chemical-resistant gloves.

integrity before each use to
prevent skin contact and
irritation.[3][5]

) Provides a barrier to prevent
] Laboratory coat or chemical- ] )
Body Protection ] ] skin exposure from accidental
resistant clothing. )
spills.[1]

Required when dust formation
is likely or if ventilation is
) ) NIOSH/MSHA approved inadequate. A dust mask (e.qg.,
Respiratory Protection ) ] i
respirator. N95) or a particulate filter
respirator (e.g., P2) is

recommended.[1][3][6]

Safe Handling and Operational Plan

Proper handling procedures are critical to minimize risk. Always work in a well-ventilated area,
such as a designated chemical fume hood.[3][5]

Procedural Steps for Handling:

o Preparation: Before starting work, ensure all necessary PPE is donned correctly. Confirm
that safety showers and eyewash stations are unobstructed and accessible.[1]

« Handling: Avoid all direct contact with the substance.[3] Prevent the formation of dust and
aerosols during weighing and transferring.[1][3] Use equipment and techniques that minimize
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dust generation.

o Hygiene: Do not eat, drink, or smoke in the laboratory or areas where chemicals are
handled. Wash hands thoroughly with soap and water after handling, before breaks, and at
the end of the workday.[3]

Storage Plan:

o Store in a cool, dry, and well-ventilated area with a recommended temperature between 15—
25 °C.[3]

o Keep containers tightly sealed and clearly labeled.[1]
» Store away from incompatible materials, such as strong oxidizing and reducing agents.[1][7]

Spill Management Protocol

In the event of a spill, prompt and appropriate action is crucial. The following workflow outlines
the necessary steps.
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Caption: Workflow for managing a 3,4-Dimethoxybenzoic Acid spill.
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Disposal Plan

3,4-Dimethoxybenzoic Acid and its container must be disposed of as hazardous waste.[3]
Adhere strictly to local, regional, and national regulations.

¢ Solid Waste: Collect unused or contaminated solid 3,4-Dimethoxybenzoic Acid in a
designated, clearly labeled, and sealed container for hazardous waste.

o Contaminated Materials: Any items grossly contaminated, such as weighing paper, gloves, or
cleaning materials, must also be placed in the hazardous waste container.[8]

« Prohibition:Do not empty into drains or release into the environment.[1][3][7]

e Vendor: Arrange for disposal through a licensed and approved waste disposal contractor.

Quantitative Data Summary

The following table summarizes key quantitative and physical data for 3,4-Dimethoxybenzoic
Acid.

Property Value

CAS Number 93-07-2[1][2][3]

Molecular Formula CoH1004[7][9]

Molecular Weight 182.17 g/mol [9][10]

Physical State Crystalline Powder[7]

Appearance Almost white to beige[7]

Melting Point 179 - 182 °C[7][9]

Solubility Slightly soluble in water.[7]

Toxicity (LD50) Intraperitoneal (mouse): >800 mg/kg[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. fishersci.com [fishersci.com]

. carlroth.com:443 [carlroth.com:443]

. carlroth.com [carlroth.com]

. datasheets.scbt.com [datasheets.scbt.com]

. benchchem.com [benchchem.com]

. 34-2 A XL REHBM 299% | Sigma-Aldrich [sigmaaldrich.com]
. ferris.msdssoftware.com [ferris.msdssoftware.com]

. benchchem.com [benchchem.com]

°
(o] (0] ~ (o)) ol iy w N -

. 34-2 A ¥R EHBM 299% | Sigma-Aldrich [sigmaaldrich.com]
e 10. Veratric Acid | C9H1004 | CID 7121 - PubChem [pubchem.ncbi.nlm.nih.gov]

¢ To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
3,4-Dimethoxybenzoic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1166140/docs#essential-safety-and-operational-
guide-for-handling-3-4-dimethoxybenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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